Cas no 1008752-03-1 ((Z)-(4-Hydroxy-2-buten-2-yl)boronic Acid Pinacol Ester)

• Product Name: (Z)-(4-Hydroxy-2-buten-2-yl)boronic Acid Pinacol Ester
• CAS No: 1008752-03-1
• MF: C₁₀H₁₉BO₃
• MW: 198.067063570023
• MDL: MFCD29489607
• CID: 4558831
• Update Time: 2022-09-23

(Z)-(4-Hydroxy-2-buten-2-yl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• (Z)-(4-Hydroxy-2-buten-2-yl)boronic Acid Pinacol Ester
• 2-Buten-1-ol, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, (2Z)-

• MDL： MFCD29489607
• Inchi： 1S/C10H19BO3/c1-8(6-7-12)11-13-9(2,3)10(4,5)14-11/h6,12H,7H2,1-5H3/b8-6+
• InChI Key： VNNHUQAJHVXMJC-SOFGYWHQSA-N
• SMILES： C(O)/C=C(/B1OC(C)(C)C(C)(C)O1)\C

Computed Properties

• Exact Mass: 198.142725g/mol
• Monoisotopic Mass: 198.142725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.07g/mol
• Topological Polar Surface Area: 38.7Ų